Cas no 2172281-97-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid
• CAS No: 2172281-97-7
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6264499
• PubChem ID: 165577481
• Update Time: 2025-05-24

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid
• 2172281-97-7
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-1,2,3,4-tetrahydroquinoline-5-carboxylic acid
• EN300-1539624

• Inchi： 1S/C27H24N2O5/c30-25(29-14-6-12-21-22(26(31)32)11-5-13-24(21)29)15-28-27(33)34-16-23-19-9-3-1-7-17(19)18-8-2-4-10-20(18)23/h1-5,7-11,13,23H,6,12,14-16H2,(H,28,33)(H,31,32)
• InChI Key： DMDYYBGYXYBYPU-UHFFFAOYSA-N
• SMILES： O(C(NCC(N1C2C=CC=C(C(=O)O)C=2CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroquinoline-5-carboxylic Acid (CAS No. 2172281-97-7)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid, with the CAS number 2172281-97-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluoren-9-ylmethoxycarbonyl moiety in its structure suggests a high degree of functional complexity, which may contribute to its unique chemical and pharmacological properties.

The structural framework of this compound encompasses several key functional groups that are critical for its biological activity. The tetrahydroquinoline core is a well-known scaffold in medicinal chemistry, often associated with properties such as binding affinity to biological targets and metabolic stability. The incorporation of an amino group at the 1-position and a carboxylic acid group at the 5-position further enhances its potential as a pharmacophore. Additionally, the methoxycarbonyl-substituted amino group introduces a polar moiety that can interact favorably with biological receptors, thereby modulating its pharmacological effects.

In recent years, there has been a growing interest in tetrahydroquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit promising activities against a range of diseases, including cancer, infectious diseases, and neurological disorders. The specific modifications present in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid make it a particularly intriguing candidate for further investigation.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy as it can enhance the solubility and bioavailability of the compound while also providing a site for further chemical modification. This allows for the development of analogues with tailored properties for specific therapeutic applications. The fluorene moiety itself is known for its stability and resistance to metabolic degradation, which could be advantageous in drug design.

Recent research has highlighted the potential of tetrahydroquinoline derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The structural features of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid align well with this hypothesis. Preclinical studies have suggested that compounds with similar structural motifs can disrupt signaling pathways critical for tumor growth and survival. The presence of the amino and carboxylic acid groups provides multiple interaction points with target proteins, potentially enhancing binding affinity and efficacy.

Beyond cancer therapy, this compound has shown promise in other areas as well. For instance, its ability to modulate neurotransmitter receptors makes it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The tetrahydroquinoline scaffold is known to interact with various neurotransmitter systems, including dopamine and serotonin pathways. By fine-tuning the substituents on this scaffold, researchers can develop compounds that specifically target these pathways without causing off-target effects.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorene moiety necessitates careful handling to ensure regioselectivity and high yield. Advances in synthetic methodologies have made it possible to produce complex derivatives like this one with increasing efficiency and scalability.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for tetrahydroquinoline derivatives, compounds like this one are likely to play a crucial role in addressing some of the most challenging diseases faced by humanity today.